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Compound of Interest

Compound Name: PF-303

Cat. No.: B610026 Get Quote

Essential Safety and Handling Guide for PF-303
For Research Use Only. Not for human or veterinary use.

This document provides immediate and essential safety and logistical information for handling

the covalent-reversible Bruton's tyrosine kinase (BTK) inhibitor, PF-303. Researchers,

scientists, and drug development professionals should review this guide thoroughly before

handling, storing, or disposing of this compound.

Chemical and Physical Properties
Property Value

Chemical Name

(R)-5-amino-3-(4-(4-chlorophenoxy)phenyl)-1-

(1-cyanopiperidin-3-yl)-1H-pyrazole-4-

carboxamide

CAS Number 1609465-78-2

Molecular Formula C22H21ClN6O2

Molecular Weight 436.90 g/mol

Appearance Solid powder

Purity >98%

Solubility Soluble in DMSO
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Hazard Identification and Personal Protective
Equipment (PPE)
PF-303 is a chemical that requires careful handling due to its potential hazards. The following

table summarizes the identified hazards and the recommended personal protective equipment

to ensure user safety.

Hazard GHS Classification
Recommended Personal
Protective Equipment
(PPE)

Eye Irritation
H319: Causes serious eye

irritation
Safety goggles or face shield

Skin Irritation H315: Causes skin irritation
Chemical-resistant gloves

(e.g., nitrile) and a lab coat

Acute Oral Toxicity H302: Harmful if swallowed
Standard laboratory PPE;

avoid ingestion

Acute Inhalation Toxicity H332: Harmful if inhaled
Use in a well-ventilated area or

a chemical fume hood

Respiratory Irritation
H335: May cause respiratory

irritation

Use in a well-ventilated area or

a chemical fume hood

Operational and Disposal Plans
Adherence to proper operational and disposal protocols is crucial for maintaining a safe

laboratory environment.

Handling and Storage
Handling:

Always handle PF-303 in a well-ventilated area, preferably within a chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.
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Do not eat, drink, or smoke in areas where PF-303 is handled.

Wash hands thoroughly after handling.

Storage:

Short-term (days to weeks): Store in a dry, dark place at 0 - 4°C.[1]

Long-term (months to years): Store at -20°C.[1]

Keep the container tightly sealed.

First Aid Measures
In case of exposure, follow these first-aid guidelines immediately:

Exposure Route First Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Skin Contact

Remove contaminated clothing. Rinse skin with

plenty of water. If irritation persists, seek

medical attention.

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

POISON CENTER or doctor/physician

immediately.

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If experiencing

respiratory symptoms, call a POISON CENTER

or doctor/physician.

Disposal Plan
Proper disposal of PF-303 and its containers is essential to prevent environmental

contamination and ensure compliance with regulations.
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Unused or Waste PF-303 (Solid):

Collect waste in a clearly labeled, sealed container compatible with chemical waste.

Do not mix with other chemical waste streams unless permitted by your institution's

guidelines.

Store the sealed waste container in a designated, secure area for hazardous waste

pickup.

Arrange for disposal through your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal company.

PF-303 Solutions (e.g., in DMSO):

Collect solutions in a labeled, sealed, and appropriate waste solvent container.

Clearly label the container with the contents, including the solvent and approximate

concentration.

Store the waste solvent container in a designated satellite accumulation area for chemical

waste.

Dispose of the waste solution through your institution's hazardous waste management

program. Do not pour down the drain.

Empty Containers:

If safe, rinse the empty container with a suitable solvent (e.g., the solvent used for

solutions). Collect the rinsate as hazardous waste.

Deface or remove the original product label.

Dispose of the rinsed and defaced container according to your laboratory's procedures for

empty chemical containers.

Experimental Protocols and Signaling Pathways

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b610026?utm_src=pdf-body
https://www.benchchem.com/product/b610026?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PF-303 is a potent, oral inhibitor of Bruton's tyrosine kinase (BTK) with an IC50 of 0.64 nM.[2]

[3] It forms a reversible covalent bond with Cys481 in BTK.[2][3] This targeted inhibition

disrupts the B-cell receptor (BCR) signaling pathway, which is crucial for B-cell proliferation,

survival, and function.[4][5]

Experimental Workflow: In Vitro Kinase Assay
Below is a generalized workflow for assessing the inhibitory activity of PF-303 on BTK in an in

vitro setting.

Preparation

Incubation

Detection & Analysis

Prepare serial dilutions
of PF-303 in DMSO

Mix PF-303, BTK,
and substrate/ATP

Prepare recombinant
BTK enzyme solution

Prepare substrate and
ATP solution

Incubate at room
temperature

Add detection reagent

Read luminescence/
fluorescence signal

Analyze data to
determine IC50
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Click to download full resolution via product page

Figure 1. A generalized workflow for an in vitro kinase assay to determine the IC50 of PF-303
against BTK.

Signaling Pathway: BTK Inhibition
PF-303 targets BTK within the B-cell receptor signaling cascade. The following diagram

illustrates the simplified pathway and the point of inhibition by PF-303.
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Figure 2. Simplified diagram of the B-cell receptor signaling pathway showing inhibition of BTK

by PF-303.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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